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Compound of Interest

Compound Name: Ethametsulfuron-methyl

Cat. No.: B166122 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and agricultural professionals diagnose crop injury

resulting from ethametsulfuron-methyl carryover in soil.
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Frequently Asked Questions (FAQs)
Q1: What is ethametsulfuron-methyl and how does it work?

A1: Ethametsulfuron-methyl is a selective, systemic sulfonylurea herbicide used for post-

emergence control of broadleaf weeds, primarily in oilseed rape (canola).[1][2] Its mode of

action is the inhibition of the acetolactate synthase (ALS) enzyme, also known as

acetohydroxyacid synthase (AHAS).[1][2] This enzyme is crucial for the biosynthesis of

essential branched-chain amino acids (valine, leucine, and isoleucine).[1][2] Without these

amino acids, protein synthesis and cell division halt, leading to the death of susceptible plants.

[1]
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Q2: What is herbicide carryover and why is it a concern with ethametsulfuron-methyl?

A2: Herbicide carryover occurs when the active ingredient of a herbicide persists in the soil

from one growing season to the next, potentially harming subsequent sensitive crops.

Ethametsulfuron-methyl can be persistent in soil, and its degradation is influenced by factors

like soil pH, temperature, and moisture.[3] Carryover can lead to unintended crop injury,

stunting, and yield loss in rotational crops that are not tolerant to the herbicide.

Q3: What are the general symptoms of ethametsulfuron-methyl carryover injury?

A3: As an ALS inhibitor, ethametsulfuron-methyl carryover injury symptoms typically appear 1

to 4 weeks after emergence and include:

Stunting: The most common symptom is a general reduction in plant height and vigor.

Chlorosis: Yellowing of the leaves, particularly the newer growth, is common. This can

sometimes manifest as interveinal chlorosis.[4][5]

Necrosis: In severe cases, the chlorotic tissue will die and turn brown.

Root System Abnormalities: Affected plants may have poorly developed root systems, with

reduced secondary root formation, giving them a "bottle-brush" appearance, particularly in

corn.[6]

Discoloration: Some broadleaf crops may develop reddish or purplish veins on the

undersides of their leaves.[4][6]

Q4: Which crops are most sensitive to ethametsulfuron-methyl carryover?

A4: Pulse crops like lentils and peas are particularly sensitive to sulfonylurea herbicide

residues.[7][8] Other sensitive crops include sunflowers, sugar beets, and some varieties of

wheat and barley. It is crucial to consult product labels for specific recropping intervals.

Q5: What soil factors influence the persistence of ethametsulfuron-methyl?

A5: The persistence of ethametsulfuron-methyl is primarily influenced by:
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Soil pH: Degradation is slower in neutral to alkaline soils (pH > 7.0). Chemical hydrolysis, a

key breakdown pathway, is faster in acidic soils.

Soil Temperature: Breakdown is faster in warmer soil temperatures.

Soil Moisture: Microbial degradation, a major breakdown pathway, is enhanced in moist soils.

Dry or drought conditions can significantly slow degradation and increase carryover risk.

Organic Matter: Soils with higher organic matter may have increased microbial activity, aiding

in herbicide breakdown.

Troubleshooting Guides
This section provides a step-by-step approach to diagnosing potential ethametsulfuron-
methyl carryover injury.

Guide 1: Field Diagnosis and Symptom Assessment
Question: I am observing stunted and yellowing plants in my field. Could it be

ethametsulfuron-methyl carryover?

Answer: Follow this diagnostic workflow to assess the likelihood of herbicide carryover.
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Observe Crop Injury Symptoms
(Stunting, Chlorosis)

Review Field History
- Previous Crop?

- Ethametsulfuron-methyl applied?

Examine Injury Pattern in Field
- Uniform, patchy, or related to soil type/topography?

Yes, applied

Low Suspicion of Carryover

No

Consider Other Potential Causes
- Nutrient Deficiencies?

- Disease or Pests?
- Environmental Stress?

Compare Symptoms to Known Ethametsulfuron-methyl Injury
- Stunted roots, reddish veins, interveinal chlorosis?

High Suspicion of Carryover

Symptoms Match Symptoms Do Not Match

Proceed to Soil/Plant Analysis

Click to download full resolution via product page

Caption: Diagnostic workflow for initial field assessment of crop injury.

Troubleshooting Steps:
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Review Herbicide Records: Confirm if ethametsulfuron-methyl or another ALS inhibitor was

used on the field in the preceding seasons. Check application rates and dates.

Analyze Field Patterns:

Carryover patterns often appear in patches and may correlate with soil type, pH, or

topography (e.g., knolls, overlaps, headlands where application rates may have been

higher).[9]

Drift patterns will show a gradient of injury, with the most severe damage closest to the

source of drift.

Sprayer contamination often appears in streaks that follow the path of the application

equipment.[9]

Differentiate from Nutrient Deficiencies:

Sulfur vs. ALS Injury: Sulfur deficiency also causes yellowing of new leaves. However,

ALS inhibitor injury often includes stunting and potentially reddish veins, which are less

common with sulfur deficiency.

Nitrogen vs. ALS Injury: Nitrogen deficiency typically appears as yellowing on the older,

lower leaves first, as nitrogen is mobile within the plant. ALS injury symptoms are most

prominent in the new growth.

Iron Deficiency: Iron deficiency causes interveinal chlorosis on new leaves, which can be

confused with ALS injury. However, iron deficiency is more common in high pH, calcareous

soils and may not be accompanied by the severe stunting seen with herbicide carryover.

Observe Specific Crop Symptoms:

Lentils/Peas: Look for stunting, yellowing of new growth, and excessive branching or

"stooling" at the base of the plant.[7] Shortened internodes and stubby tendrils may also

be present.[7]

Soybeans: Symptoms include stunting, yellowing of new leaves, and characteristic reddish

or purple leaf veins.[4][10]
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Wheat/Barley: While more tolerant than pulses, injury can appear as stunting, interveinal

chlorosis on new leaves, and purpling of older leaves.[5]

Proceed to Definitive Testing: If field assessment points towards herbicide carryover, proceed

with soil bioassays or chemical analysis for a definitive diagnosis.

Guide 2: Interpreting Soil Bioassay Results
Question: My soil bioassay shows injury to the indicator species. How do I interpret this?

Answer: A positive bioassay result (i.e., injury to the sensitive indicator plant) strongly suggests

the presence of phytotoxic herbicide residues in the soil.

Bioassay Results

Interpretation

Indicator plant in field soil shows injury symptoms

Conclusion: Herbicide residue present at levels harmful to sensitive species.

Indicator plant in control soil is healthy Target crop in field soil shows injury symptoms

Risk Assessment: High risk of injury to the intended rotational crop.

Target crop in control soil is healthy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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